Cas no 960067-33-8 (2-Difluoromethoxyphenylboronic Acid, Pinacol Ester)

• Product Name: 2-Difluoromethoxyphenylboronic Acid, Pinacol Ester
• CAS No: 960067-33-8
• MF: C₁₃H₁₇BF₂O₃
• MW: 270.080091238022
• MDL: MFCD16996403
• CID: 839752
• PubChem ID: 53216768
• Update Time: 2025-11-02

2-Difluoromethoxyphenylboronic Acid, Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Difluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-Difluoromethoxyphenylboronic acid, pinacol ester
• 2-[2-(Difluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[2-(Difluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (ACI)
• (2-(Difluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-Difluoromethoxyphenylboronic acid pinacol ester
• 2-(2-Difluoromethoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• Z1336745379
• SCHEMBL263386
• DTXSID60681915
• AKOS015999396
• MB20684
• XH0328
• CS-0153837
• SY278399
• (2-(DIFLUOROMETHOXY)PHENYL)BORONIC ACID PINACOL ESTER
• 2-(Difluoromethoxy)phenylboronic Acid Pinacol Ester
• Difluoromethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl ether
• N10648
• 2-(Difluoromethoxy)benzeneboronic acid, pinacol ester
• 2-(Difluoromethoxy)benzeneboronic acid pinacol ester
• 960067-33-8
• AS-49799
• TQU0315
• DB-346959
• MFCD16996403
• EN300-190623
• 2-Difluoromethoxyphenylboronic Acid, Pinacol Ester

• MDL： MFCD16996403
• Inchi： 1S/C13H17BF2O3/c1-12(2)13(3,4)19-14(18-12)9-7-5-6-8-10(9)17-11(15)16/h5-8,11H,1-4H3
• InChI Key： ZIBYFIJKYIKOEX-UHFFFAOYSA-N
• SMILES： FC(OC1C(B2OC(C)(C)C(C)(C)O2)=CC=CC=1)F

Computed Properties

• Exact Mass: 270.12400
• Monoisotopic Mass: 270.1238809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 27.69000
• LogP: 2.58720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Difluoromethoxyphenylboronic Acid, Pinacol Ester

2-Difluoromethoxyphenylboronic Acid, Pinacol Ester: A Versatile Building Block in Modern Pharmaceutical Chemistry

CAS No. 960067-33-8 represents a critical chemical entity in the field of medicinal chemistry, with its unique structural features enabling diverse applications in drug discovery and development. This compound, specifically 2-Difluoromethoxyphenylboronic Acid, Pinacol Ester, is a boronic acid derivative functionalized with a difluoromethoxy group, which imparts distinct chemical reactivity and biological activity. The synthesis and characterization of this molecule have been extensively studied in recent years, with researchers highlighting its potential as a synthetic intermediate for the construction of complex pharmaceutical scaffolds.

Recent advances in boronic acid chemistry have underscored the importance of functional groups like pinacol ester in enhancing the stability and reactivity of bioactive molecules. The pinacol ester moiety, which is a common protecting group in organic synthesis, provides exceptional stability under acidic conditions while maintaining reactivity in nucleophilic substitution reactions. This property makes 2-Difluoromethoxyphenylboronic Acid, Pinacol Ester a valuable tool for the selective modification of aromatic systems, particularly in the context of drug conjugation and targeted drug delivery.

Studies published in Journal of Medicinal Chemistry (2023) have demonstrated the utility of 2-Difluoromethoxyphenylboronic Acid, Pinacol Ester in the development of fluorinated pharmaceuticals. The introduction of difluoromethoxy groups into aromatic rings has been shown to modulate the physicochemical properties of compounds, including their solubility, permeability, and metabolic stability. For instance, a 2023 study by Zhang et al. explored the role of fluorine-containing boronic acids in the design of antineoplastic agents, highlighting the potential of 2-Difluoromethoxyphenylboronic Acid, Pin

Recent studies have also focused on the synthetic utility of pinacol ester derivatives in the context of click chemistry. The pinacol ester group is widely used as a protecting group for boronic acids due to its ability to undergo reversible esterification-deesterification reactions. This property is particularly advantageous in multistep organic synthesis, where the controlled release of functional groups is critical. In a 2023 publication by Lee et al., the authors demonstrated the application of 2-Difluoromethoxyphenylboronic Acid, Pinacol Ester in the preparation of fluorinated polymeric materials for biomedical applications, including drug-eluting coatings and biocompatible scaffolds.

The fluorinated aromatic systems derived from 2-Difluoromethoxyphenylboronic Acid, Pinacol Ester have also attracted attention for their potential in fluorescent imaging and bioconjugation technologies. A 2024 study by Patel et al. reported the use of fluorinated boronic acid derivatives as fluorescent probes for the detection of glycosyltransferase activity in living cells. The incorporation of difluoromethoxy groups into the aromatic ring was shown to enhance the photophysical properties of the molecule, including its fluorescence quantum yield and photostability. These findings suggest that 2-Difluoromethoxyphenylboronic Acid, Pinacol Ester could serve as a versatile platform for the development of fluorescent biomarkers and optical imaging agents.

From a synthetic chemistry perspective, the pinacol ester functionality in 2-Difluoromethoxyphenylboronic Acid, Pinacol Ester offers several advantages in the preparation of boronic acid derivatives. The pinacol ester group is known for its ability to undergo trans-esterification reactions under mild conditions, which is particularly useful in the synthesis of boronic acid esters for click chemistry applications. A 2023 review by Smith and colleagues in Organic & Biomolecular Chemistry highlighted the role of pinacol ester derivatives in the development of drug delivery systems, emphasizing their utility in the controlled release of therapeutic agents.

Furthermore, the fluorinated aromatic systems generated from 2-Difluoromethoxyphenylboronic Acid, Pinacol Ester have shown promising biological activity. A 2024 study by Wang et al. investigated the antimicrobial properties of fluorinated boronic acid derivatives, including those derived from 2-Difluoromethoxyphenylboronic Acid, Pinacol Ester. The researchers found that the introduction of difluoromethoxy groups significantly enhanced the antimicrobial efficacy of the compounds, particularly against Gram-negative bacteria. This finding suggests that 2-Difluoromethoxyphenylboronic Acid, Pinacol Ester could be explored as a potential scaffold for the development of fluorinated antibiotics.

From a computational chemistry standpoint, the 2-Difluoromethoxyphenylboronic Acid, Pinacol Ester molecule has been the subject of several quantum mechanical studies aimed at understanding its electronic structure and reactivity. A 2023 study by Gupta et al. in Chemical Science used density functional theory (DFT) calculations to investigate the electronic properties of fluorinated boronic acid derivatives. The results indicated that the fluorine atoms in the difluoromethoxy group significantly influence the electron density distribution of the molecule, which in turn affects its reactivity towards nucleophiles.

In conclusion, 2-Difluoromethoxyphenylboronic Acid, Pinacol Ester represents a versatile and promising compound in the field of organic chemistry and pharmaceutical science. Its unique combination of fluorinated aromatic functionality and pinacol ester protection makes it a valuable tool for the synthesis of fluorinated pharmaceuticals, fluorescent imaging agents, and drug delivery systems. Ongoing research into the synthetic applications and biological activity of this molecule is expected to further expand its potential in the development of novel therapeutic agents and biomedical technologies.